8-Bromo-6-methylquinoline
Cat. No. B1282211
Key on ui cas rn:
84839-95-2
M. Wt: 222.08 g/mol
InChI Key: ONJNEQXRWAWITH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05455252
Procedure details
2-bromo-4-methylaniline and glycerol can be combined to form 6-methyl-8-bromoquinoline,
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:8]=[C:7]([CH3:9])[CH:6]=[CH:5][C:3]=1[NH2:4].O[CH2:11][CH:12]([CH2:14]O)O>>[CH3:9][C:7]1[CH:6]=[C:5]2[C:3](=[C:2]([Br:1])[CH:8]=1)[N:4]=[CH:14][CH:12]=[CH:11]2
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Inputs
Step One
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrC1=C(N)C=CC(=C1)C
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Step Two
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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OCC(O)CO
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC=1C=C2C=CC=NC2=C(C1)Br
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
